Cas no 1391284-23-3 (3-(3-methyl-4-nitrophenyl)piperidine)

• Product Name: 3-(3-methyl-4-nitrophenyl)piperidine
• CAS No: 1391284-23-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5903469
• PubChem ID: 130039481
• Update Time: 2025-05-22

3-(3-methyl-4-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-4-nitrophenyl)piperidine
• 1391284-23-3
• EN300-1847446

• Inchi： 1S/C12H16N2O2/c1-9-7-10(4-5-12(9)14(15)16)11-3-2-6-13-8-11/h4-5,7,11,13H,2-3,6,8H2,1H3
• InChI Key： UIDLCVZDOGMPBY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)C1CNCCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(3-methyl-4-nitrophenyl)piperidine

3-(3-Methyl-4-Nitrophenyl)Piperidine: A Comprehensive Overview

3-(3-Methyl-4-Nitrophenyl)Piperidine, also known by its CAS number 1391284-23-3, is a complex organic compound with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The presence of both methyl and nitro substituents on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for further exploration.

The synthesis of 3-(3-Methyl-4-Nitrophenyl)Piperidine typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient pathways to construct this molecule. For instance, researchers have employed palladium-catalyzed coupling reactions to assemble the piperidine ring with the substituted phenyl group. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for downstream applications.

In terms of chemical properties, 3-(3-Methyl-4-Nitrophenyl)Piperidine exhibits notable stability under various conditions. The nitro group on the phenyl ring contributes to its high reactivity in certain reactions, while the methyl group provides steric hindrance, influencing the molecule's overall reactivity. Recent studies have highlighted its potential as a precursor for more complex molecules, particularly in drug discovery programs targeting specific biological pathways.

The biological activity of 3-(3-Methyl-4-Nitrophenyl)Piperidine has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to modulate key enzymes involved in metabolic processes. For example, studies published in 2022 revealed that this compound can inhibit certain kinases with high specificity, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems.

From a materials science perspective, 3-(3-Methyl-4-Nitrophenyl)Piperidine has shown promise as a building block for advanced polymers and materials with tailored properties. Its rigid structure and functional groups make it suitable for use in self-healing materials and stimuli-responsive systems. Researchers have explored its incorporation into polyurethanes, where it enhances mechanical strength and thermal stability.

The environmental impact of synthesizing and using 3-(3-Methyl-4-Nitrophenyl)Piperidine has also been a topic of interest. Green chemistry approaches have been implemented to minimize waste and reduce energy consumption during its production. For instance, solvent-free reaction conditions and catalytic systems have been developed to enhance sustainability.

In conclusion, 3-(3-Methyl-4-Nitrophenyl)Piperidine, with its unique structure and versatile properties, continues to be an important molecule in both academic research and industrial applications. Its role as a building block for advanced materials and potential therapeutic agents underscores its significance in modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position as a key compound in various scientific domains.